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Compound of Interest

Compound Name: MI-888 free base

CAS No.: 1303607-59-1

Cat. No.: B609029

Get Quote

Technical Guide: MI-888 Free Base vs. MI-888
HCl Salt
Optimizing Formulation, Stability, and Biological
Application
Executive Summary
MI-888 is a potent, orally active small-molecule inhibitor of the MDM2-p53 interaction,

belonging to the spiro-oxindole class.[1][2] It functions by binding to the p53 pocket on MDM2,

restoring p53 tumor suppressor activity.[1]

The choice between the Free Base and the Hydrochloride (HCl) Salt is not merely a matter of

preference but a critical determinant of solubility, formulation strategy, and in vivo bioavailability.

MI-888 Free Base is the intrinsic active pharmaceutical ingredient (API). It is highly lipophilic,

requiring organic co-solvents (DMSO, PEG) for solubilization.
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MI-888 HCl Salt is the protonated ionic form. While it offers improved initial aqueous

dissolution, it introduces acidity and potential precipitation risks in neutral buffers (e.g., PBS)

due to the "common ion effect" or pH shift.

Chemical & Physical Characterization
Understanding the stoichiometry is vital for accurate dosing. Using the wrong molecular weight

(MW) will result in under-dosing (if using salt MW for base) or over-dosing.

Structural & Stoichiometric Comparison
Feature MI-888 Free Base MI-888 HCl Salt (Mono)

CAS Registry 1303609-30-4 N/A (Custom/Lab Prep)

Formula

Molecular Weight 548.48 g/mol ~584.94 g/mol (+36.46)

State Crystalline Solid / Powder Crystalline or Amorphous Solid

Charge State Neutral (Non-ionized) Cationic (Protonated amine)

Hygroscopicity Low
Moderate to High (Desiccant

required)

Critical Calculation: To deliver an equivalent molar dose of 10 mg/kg (Free Base), you must

weigh 10.66 mg/kg of the HCl salt.

Solubility & Formulation Logic
The primary technical challenge with spiro-oxindole MDM2 inhibitors is their lipophilicity.

Solubility Profiles
Free Base: Practically insoluble in pure water. Soluble in DMSO (>50 mg/mL) and Ethanol.
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HCl Salt: Soluble in water at low pH. However, in neutral buffers (pH 7.4), the salt will

deprotonate and revert to the insoluble free base, causing precipitation.

Formulation Decision Tree (Graphviz)
The following logic flow dictates which form to use based on your application.

Select Application

In Vitro (Cell Culture) In Vivo (Animal Model)

Prepare 10-20mM Stock
in 100% DMSO Route of Administration?

Dilute into Media
(Final DMSO < 0.5%)

USE FREE BASE
(Standard Protocol)

Oral Gavage (PO) Intravenous (IV)

Vehicle:
10% DMSO + 40% PEG300
+ 5% Tween80 + 45% Saline

Requires pH Adjustment
or Cyclodextrins

USE FREE BASE
(Prevents salt precipitation

in stomach/buffer)

USE HCl SALT
(Only if buffering to pH < 4)
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Figure 1: Decision matrix for selecting MI-888 form based on experimental context.

Experimental Protocols
Protocol A: Preparation of Stock Solution (In Vitro)
Best for: Cell viability assays (MTT/CTG), Western Blotting. Preferred Form: Free Base

Weighing: Weigh 5.48 mg of MI-888 Free Base.

Dissolution: Add 1.0 mL of anhydrous DMSO (creates a 10 mM stock).

Note: If using HCl salt, you must add 1.06 mL DMSO to achieve the same molar

concentration, or weigh 5.85 mg for 1 mL.

Storage: Aliquot into amber vials. Store at -80°C. Avoid repeated freeze-thaw cycles.

Usage: Dilute 1:1000 in culture media for a 10 µM working concentration. Ensure final

DMSO is <0.5% to avoid vehicle toxicity.

Protocol B: In Vivo Formulation (Oral Gavage)
Best for: Xenograft tumor regression studies. Preferred Form: Free Base (Standard Protocol

from Zhao et al., J. Med. Chem.)

Vehicle Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[3]

Solubilization (Step 1): Dissolve MI-888 Free Base in 100% DMSO at 10x the final desired

concentration (e.g., if dosing 100 mg/kg at 10 mL/kg volume, target conc is 10 mg/mL. Make

100 mg/mL DMSO stock).

Co-solvent Addition (Step 2): Add PEG-300 and Tween-80 to the DMSO stock. Vortex

vigorously until clear.

Aqueous Addition (Step 3 - CRITICAL): Slowly add the Saline (0.9% NaCl) or PBS dropwise

while vortexing.

Why Free Base? If you use the HCl salt here, adding neutral saline may cause the pH to

rise locally, stripping the proton and causing the free base to crash out as a gummy
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precipitate. The Free Base formulation relies on the PEG/Tween micelles to hold the

compound in suspension/solution.

Biological Implications
Cellular Uptake (In Vitro)
In cell culture media (pH 7.4), the HCl salt will instantly equilibrate to the Free Base form upon

dilution. Therefore, there is no biological difference in potency (IC50) between the two forms in

vitro, provided the dosing is normalized for molecular weight.

Pharmacokinetics (In Vivo)
Stomach Environment (pH 1.5 - 2.0): Both forms will exist primarily as the protonated

species (Salt) in the stomach.

Absorption: Absorption occurs in the intestine (pH 6-7). The Free Base is generally preferred

for oral formulation development because it allows the researcher to control the solubilization

via the vehicle (PEG/Tween) rather than relying on gastric dissolution, which can be variable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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